6-(4-Hydroxy-3-iodo-5-methoxyphenyl)-9,9-dimethyl-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-7-one
6-(4-Hydroxy-3-iodo-5-methoxyphenyl)-9,9-dimethyl-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-7-one
Brand Name:
Vulcanchem
CAS No.:
5927-09-3
VCID:
VC0185970
InChI:
InChI=1S/C22H23IN2O3/c1-22(2)10-16-19(17(26)11-22)20(25-15-7-5-4-6-14(15)24-16)12-8-13(23)21(27)18(9-12)28-3/h4-9,20,24-25,27H,10-11H2,1-3H3
SMILES:
CC1(CC2=C(C(NC3=CC=CC=C3N2)C4=CC(=C(C(=C4)I)O)OC)C(=O)C1)C
Molecular Formula:
C22H23IN2O3
Molecular Weight:
490.3 g/mol
6-(4-Hydroxy-3-iodo-5-methoxyphenyl)-9,9-dimethyl-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-7-one
CAS No.: 5927-09-3
Main Products
VCID: VC0185970
Molecular Formula: C22H23IN2O3
Molecular Weight: 490.3 g/mol
![6-(4-Hydroxy-3-iodo-5-methoxyphenyl)-9,9-dimethyl-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-7-one - 5927-09-3](/images/no_structure.jpg)
| CAS No. | 5927-09-3 |
|---|---|
| Product Name | 6-(4-Hydroxy-3-iodo-5-methoxyphenyl)-9,9-dimethyl-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-7-one |
| Molecular Formula | C22H23IN2O3 |
| Molecular Weight | 490.3 g/mol |
| IUPAC Name | 6-(4-hydroxy-3-iodo-5-methoxyphenyl)-9,9-dimethyl-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-7-one |
| Standard InChI | InChI=1S/C22H23IN2O3/c1-22(2)10-16-19(17(26)11-22)20(25-15-7-5-4-6-14(15)24-16)12-8-13(23)21(27)18(9-12)28-3/h4-9,20,24-25,27H,10-11H2,1-3H3 |
| Standard InChIKey | JKEZDEFIOJYTBA-UHFFFAOYSA-N |
| SMILES | CC1(CC2=C(C(NC3=CC=CC=C3N2)C4=CC(=C(C(=C4)I)O)OC)C(=O)C1)C |
| Canonical SMILES | CC1(CC2=C(C(NC3=CC=CC=C3N2)C4=CC(=C(C(=C4)I)O)OC)C(=O)C1)C |
| PubChem Compound | 2876826 |
| Last Modified | Nov 11 2021 |
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